gamma-Butyrolactone-d6
Overview
Description
Gamma-Butyrolactone-d6 (C4H6O2) is a five-membered lactone moiety and is one of the privileged structures of diverse natural products and biologically active small molecules . It has a molecular weight of 92.13 g/mol .
Synthesis Analysis
The most universal synthetic method for gamma-Butyrolactone is intramolecular esterification, which can be readily utilized with substrates bearing gamma-hydroxybutanoic acid functionality . Recently, new developments and improvements in traditional methods have been reported by considering synthetic efficiency, feasibility, and green chemistry .Molecular Structure Analysis
The molecular structure of this compound is represented by the SMILES string [2H]C1([2H])OC(=O)C([2H])([2H])C1([2H])[2H] .Chemical Reactions Analysis
Gamma-Butyrolactone, a five-membered heterocycle containing ester functionality, has been broadly studied in the drug discovery field . Several gamma-Butyrolactone-containing drugs have been FDA-approved and used in the clinic for diverse purposes such as diuretics, anticancer agents, contraceptive drugs, treatment of heart disease, and anti-glaucoma agents .Physical and Chemical Properties Analysis
This compound has a molecular weight of 92.13 g/mol, an XLogP3 of -0.6, and a topological polar surface area of 26.3 Ų . It has a hydrogen bond donor count of 0 and a hydrogen bond acceptor count of 2 .Scientific Research Applications
Analytical Chemistry and Forensic Science
Gamma-Butyrolactone-d6 is extensively used in the field of analytical chemistry and forensic science. For instance, it serves as an internal standard in the analysis of biofluids for gamma-hydroxybutyrate (GHB) and gamma-butyrolactone (GBL). This procedure is critical in the toxicological investigation of cases related to drug-facilitated sexual assault. The method involves the cyclization of GHB to GBL, followed by extraction and analysis using gas chromatography-mass spectrometry (GC-MS) (Lebeau et al., 2000). Similarly, a method using solid-phase microextraction-gas chromatography/quadrupole ion trap spectrometry (SPME-GC/QIT-MS) utilizes this compound as an internal standard for the quantitation of GHB, demonstrating its relevance in forensic sciences and the accuracy of analytical methods (Blair et al., 2001).
Biological and Microbial Studies
This compound is also significant in biological and microbial studies. Small signaling molecules known as gamma-butyrolactones, primarily produced by Streptomyces species, regulate antibiotic production and morphological differentiation. Understanding the molecular mechanism of these molecules can unravel complex and diverse regulatory systems in antibiotic production, making this compound a crucial component in studying these processes (Takano, 2006).
Material Science and Chemistry
In material science and chemistry, this compound is involved in the characterization of two lactones in the liquid phase, contributing to the understanding of their properties and molecular-level liquid structure. This study is vital for identifying alternative green solvents due to the favorable environmental and toxicological profiles of these fluids (Aparicio & Alcalde, 2009).
Electrophysiology and Energy Storage
The compound is also significant in electrophysiology and energy storage studies. For example, research on hexafluorophosphate intercalation into graphite electrode from gamma-Butyrolactone solutions in activated carbon/graphite capacitors reveals that gamma-Butyrolactone exhibits a suppressive effect on the intercalation of anions into graphite electrodes. This finding is crucial for understanding the behavior of energy storage materials and improving the performance of capacitors (Gao et al., 2015).
Safety and Hazards
Future Directions
Due to its broad spectrum of biological and pharmacological activities, synthetic methods for gamma-Butyrolactone have received significant attention from synthetic and medicinal chemists for decades . Recent advances in the construction of gamma-Butyrolactone have occurred during the past decade . The fusion of two scaffolds would be a promising strategy for securing biologically active scaffolds .
Mechanism of Action
Target of Action
Gamma-Butyrolactone-d6, also known as GBL, primarily targets the GABA B receptors . These receptors are part of the gamma-aminobutyric acid system, the chief inhibitory neurotransmitter in the mammalian central nervous system . GBL also binds to cytoplasmic receptor proteins, many of which are involved in the regulation of specific antibiotic biosynthesis clusters .
Mode of Action
Upon administration, this compound interacts with its targets by binding to the GABA B receptors . This binding action results in a bidirectional effect on the receptors, depending on the subunit of the GIRK (G-protein-dependent ion inwardly rectifying potassium) channel involved . Additionally, GBL binds to cytoplasmic receptor proteins and inhibits their binding to specific DNA targets . Most of these receptor proteins act as repressors, so that binding to GBL induces expression of the target genes .
Biochemical Pathways
This compound affects the gamma-aminobutyric acid (GABA) pathway . The binding of GBL to the GABA B receptors influences the function of the GIRK channels, leading to changes in the neuronal excitability . Furthermore, the binding of GBL to cytoplasmic receptor proteins influences the expression of genes involved in specific antibiotic biosynthesis clusters .
Pharmacokinetics
It is known that gbl is rapidly converted into ghb (gamma-hydroxybutyric acid) by paraoxonase (lactonase) enzymes, found in the blood . GBL is more lipophilic (fat soluble) than GHB, and so is absorbed faster and has higher bioavailability .
Result of Action
The molecular and cellular effects of this compound’s action are primarily related to its role as a prodrug for gamma-hydroxybutyric acid (GHB) . GHB acts as a central nervous system depressant with effects similar to those of barbiturates . The binding of GBL to cytoplasmic receptor proteins also leads to the induction of gene expression, influencing the production of antibiotics .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, GBL is hydrolyzed under basic conditions, such as in a sodium hydroxide solution, into sodium gamma-hydroxybutyrate, the sodium salt of gamma-hydroxybutyric acid . In acidic water, a mixture of the lactone and acid forms exists in an equilibrium . These environmental conditions can therefore affect the conversion of GBL to GHB and its subsequent bioavailability .
Biochemical Analysis
Biochemical Properties
Gamma-Butyrolactone-d6 plays a significant role in biochemical reactions. It is mainly produced by Streptomyces species where it regulates antibiotic production and morphological differentiation . The this compound binds to receptors, many of which are involved in regulation of specific antibiotic biosynthesis clusters .
Cellular Effects
The effects of this compound on various types of cells and cellular processes are profound. It influences cell function by binding to cytoplasmic receptor proteins and inhibiting their binding to specific DNA targets . Most of these receptor proteins act as repressors, so that binding to this compound induces expression of the target genes .
Molecular Mechanism
The molecular mechanism of action of this compound is complex and diverse. It exerts its effects at the molecular level by binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
It is known that this compound and their receptors also occur in some other Actinobacteria, suggesting that this is a general regulatory system for antibiotic production .
Metabolic Pathways
griseus .
Transport and Distribution
It is known that the this compound binds to receptors, many of which are involved in regulation of specific antibiotic biosynthesis clusters .
Subcellular Localization
It is known that the this compound binds to cytoplasmic receptor proteins .
Properties
IUPAC Name |
3,3,4,4,5,5-hexadeuteriooxolan-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6O2/c5-4-2-1-3-6-4/h1-3H2/i1D2,2D2,3D2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YEJRWHAVMIAJKC-NMFSSPJFSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)OC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C1(C(=O)OC(C1([2H])[2H])([2H])[2H])[2H] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20583840 | |
Record name | Dihydro-d2-2(3H)-furanone-3,3,4,5-d4 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20583840 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
92.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
77568-65-1 | |
Record name | Dihydro-d2-2(3H)-furanone-3,3,4,5-d4 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20583840 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 77568-65-1 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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